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Strategic Sourcing, Synthesis Logic, and Quality
Assurance for Drug Development
Executive Summary: The Pharmacophore Scaffold

5-Bromo-2-chloro-4-hydroxybenzonitrile (CAS 1259020-46-6) is not merely a catalog
chemical; it is a high-value regioselective scaffold used in the synthesis of next-generation
metabolic therapeutics.[1] Its structural uniqueness lies in the orthogonal reactivity of its
substituents: a phenolic hydroxyl for etherification, a nitrile for heterocycle formation, and two
distinct halogens (Cl, Br) allowing for sequential cross-coupling reactions (e.g., Suzuki-
Miyaura).[1]

This compound is increasingly relevant in the development of Thyroid Hormone Receptor-beta
(THR-B) agonists (analogous to Resmetirom intermediates) and SGLT2 inhibitors, where
halogenated phenyl rings are critical for binding affinity and metabolic stability.[1]

Chemical Profile & Technical Specifications
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Before sourcing, verify the identity against these immutable constants. Errors in halogen
positioning (e.g., 3-bromo vs. 5-bromo) are common in lower-grade supplies and will lead to
total synthesis failure.[1]

Property Specification

CAS Number 1259020-46-6

IUPAC Name 5-Bromo-2-chloro-4-hydroxybenzonitrile

Molecular Formula C7HsBrCINO

Molecular Weight 232.46 g/mol

Appearance White to off-white crystalline powder

Melting Point 158-163 °C (Typical)

Solubility Soluble in. DMSO, Methanol, Ethyl Acetate;
Insoluble in Water

Key Impurities 3-Bromo isomer (regioisomer), dibromo species

Synthesis & Cost Drivers

Understanding the synthesis route is crucial for negotiating price and anticipating impurity
profiles.[1] The cost is driven by the regioselectivity required to place the bromine atom at
position 5 without over-brominating or hitting position 3.

Industrial Synthesis Pathway

The most robust route utilizes the directing effects of the hydroxyl group (activating, ortho/para)
versus the nitrile (deactivating, meta).[1]
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Figure 1: Synthesis pathway highlighting the critical regioselective bromination step.
Cost Analysis:
o Raw Material: 4-Hydroxybenzonitrile is a commaodity chemical (low cost).[1]

e Process Cost: The purification step (recrystallization) to remove the 3-bromo isomer drives
the price up.[1] Cheap suppliers often skip this, resulting in 90-95% purity which is
unacceptable for GMP steps.[1]

Market Analysis: Suppliers & Price

The market for this compound is tiered.[1] "Catalog" suppliers often re-package from a few key
manufacturers in China and India.[1]

Pricing Tiers (Estimated Q4 2025)

Scale Price Range (USD)  Supplier Type Lead Time
Sigma-Aldrich, TCI,

Research (1g - 59) $120 - $350 _ 1-3 Days
Combi-Blocks

_ BLD Pharm, Enamine,
Pilot (100g - 1kg) $1,500 - $4,000/kg _ 2-4 Weeks
Custom Synthesis

WuXi AppTec,
Bulk (>10kg) Negotiated PharmBlock, 4-8 Weeks
ChemSigma

Recommended Suppliers

e Sigma-Aldrich (Merck): Best for reference standards.[1] High price, guaranteed CoA.

o BLD Pharm / Combi-Blocks: Best balance of price and quality for medicinal chemistry scale
(1-1009).[1]

e BenchChem / ChemSigma: Aggregators useful for finding bulk sources.[1]
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Procurement & Quality Control (The "Self-
Validating" Protocol)

Trust, but verify. Do not accept a supplier's Certificate of Analysis (CoA) blindly, especially for

functionalized halogenated aryls where isomer separation is difficult.[1]

The "Triad" Verification Workflow

Every batch must pass these three checkpoints before entering the synthesis pipeline.

Incoming Batch
(CAS 1259020-46-6)

Analytical Triad

heck: 2 Aromatic Proton Check: Purity >98% Check: m/z ~230/232
(Singlets/Coupled) Look for isomer shoulder (Isotope Pattern 79Br/81Br)

I

I

I

I

1H NMR (DMSO-d6) HPLC (C18, MeCN/H20) LC-MS (ESI-) :

© S :
I

I

Decision Gate

(Release to Synthesis) (Reject/ Recrystallize)

Click to download full resolution via product page

Figure 2: Mandatory Quality Control Workflow for incoming raw materials.

Specific QC Criteria:

e 1H NMR: You must observe two distinct aromatic signals. Due to the 2,4,5-substitution
pattern, the protons at positions 3 and 6 are singlets (or weak doublets depending on long-
range coupling).[1] If you see complex splitting, you have the wrong isomer.[1]
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e HPLC Purity: Set the threshold at >98.0%. Impurities >1% will interfere with subsequent
Suzuki couplings by poisoning the Palladium catalyst.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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